Cas no 2199007-37-7 (tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carba mate)

• Product Name: tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carba mate
• CAS No: 2199007-37-7
• MF: C₁₂H₁₆BrN₃O₃
• MW: 330.177742004395
• CID: 6410239
• PubChem ID: 127108267
• Update Time: 2025-06-14

tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carba mate Chemical and Physical Properties

Names and Identifiers

• 2199007-37-7
• tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate
• EN300-37096388
• tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carba mate
• Carbamic acid, N-[2-[(4-bromo-2-pyridinyl)amino]-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16BrN3O3/c1-12(2,3)19-11(18)15-7-10(17)16-9-6-8(13)4-5-14-9/h4-6H,7H2,1-3H3,(H,15,18)(H,14,16,17)
• InChI Key： QAYQDBIQYRLEFH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(NC1=NC=CC(Br)=C1)=O

Computed Properties

• Exact Mass: 329.03750g/mol
• Monoisotopic Mass: 329.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 506.1±45.0 °C(Predicted)
• pka: 11.01±0.46(Predicted)

Additional information on tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carba mate

Comprehensive Overview of tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate (CAS No. 2199007-37-7)

tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate (CAS No. 2199007-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a carbamate derivative, is characterized by its unique molecular structure, which includes a 4-bromopyridin-2-yl moiety and a tert-butyl group. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate can be attributed to its potential applications in medicinal chemistry. Researchers are increasingly exploring its role as a building block for the development of novel therapeutics, especially in the fields of oncology and neurology. The presence of the bromine atom in the pyridine ring offers opportunities for further functionalization, making it a versatile candidate for cross-coupling reactions and other synthetic transformations.

In the context of green chemistry and sustainable synthesis, CAS No. 2199007-37-7 has also been a subject of study. With the global push toward environmentally friendly practices, scientists are investigating ways to optimize the synthesis of this compound to minimize waste and reduce energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. PROTACs are designed to degrade specific disease-causing proteins, and tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate could serve as a key component in these bifunctional molecules. This application has sparked numerous discussions in scientific forums and search queries related to targeted protein degradation.

From a commercial perspective, the demand for high-purity tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate has been on the rise. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures. This is particularly important for researchers who require consistent and reliable batches for their experiments. Keywords such as high-purity chemical intermediates and custom synthesis services are often associated with this compound in search engine queries.

In summary, tert-butyl N-{[(4-bromopyridin-2-yl)carbamoyl]methyl}carbamate (CAS No. 2199007-37-7) is a compound of significant scientific and industrial relevance. Its unique structural attributes, coupled with its potential applications in drug discovery and sustainable chemistry, make it a focal point for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a topic of interest in both academic and commercial circles.